1-Chloro-2-naphthol
Overview
Description
1-Chloro-2-naphthol is a chemical compound with the empirical formula C10H7ClO . It has a molecular weight of 178.61 . The structure of 1-Chloro-2-naphthol can be represented by the SMILES string ClC1=C(C=CC=C2)C2=CC=C1O
.
Molecular Structure Analysis
The OH group of cis-1-naphthol points approximately 6° out of plane . This non-planarity is a result of a close-contact H-atom–H-atom interaction . The naphthol system is particularly well-suited for such analysis as it provides internal standards with its four different isomers .Chemical Reactions Analysis
While specific chemical reactions involving 1-Chloro-2-naphthol are not available, naphthols are known to undergo electrophilic substitution . This is a polar, stepwise process where an electrophile attacks a carbon atom to form a cationic intermediate .Physical And Chemical Properties Analysis
1-Chloro-2-naphthol is a solid at 20°C . It has a melting point of 70°C and a boiling point of 307°C . It is soluble in methanol .Scientific Research Applications
1-Chloro-2-naphthol: A Comprehensive Analysis of Scientific Research Applications: 1-Chloro-2-naphthol is a chemical compound with several applications in scientific research. Below are some of the unique applications, each detailed in its own section:
Visualization of Peroxidase Activity
1-Chloro-2-naphthol reacts with horseradish peroxidase (HRP) to form a blue to blue-purple product, which is used to localize and visualize the activity of peroxidase-conjugated antibodies on blots or fixed tissue samples .
Synthesis of Heterocycles
This compound is utilized in the synthesis of heterocycles, which are structures found in many natural products and pharmaceuticals. Lewis acidic catalysts can catalyze the condensation of 2-naphthol and aldehydes for the synthesis of various heterocyclic compounds .
Organic Pigments Synthesis
1-Chloro-2-naphthol has been reported to be involved in the synthesis of synthetic organic pigments with azo-containing linkages, characterized by various spectroscopic methods .
Safety and Hazards
Mechanism of Action
Target of Action
1-Chloro-2-naphthol primarily targets the Nuclear receptor coactivator 1 and Estrogen receptor beta in humans . These targets play a crucial role in various cellular processes, including gene expression and hormone response.
Mode of Action
It’s suggested that the mechanism of action of naphthoquinones, a class of compounds to which 1-chloro-2-naphthol belongs, could be due to their properties as oxidizing or dehydrogenation agents, similar to hydrogen peroxide and superoxide radicals .
Action Environment
The action, efficacy, and stability of 1-Chloro-2-naphthol can be influenced by various environmental factors. For instance, the compound’s solubility in different solvents can affect its bioavailability and action. It’s soluble in methanol , which could potentially influence its distribution and action in the body.
properties
IUPAC Name |
1-chloronaphthalen-2-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO/c11-10-8-4-2-1-3-7(8)5-6-9(10)12/h1-6,12H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMSOEGBYNWXXBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC(=C2Cl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50212691 | |
Record name | 1-Chloro-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2-naphthol | |
CAS RN |
633-99-8 | |
Record name | 1-Chloro-2-naphthalenol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=633-99-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Chloro-2-naphthol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000633998 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Chloro-2-naphthol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=37026 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Chloro-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-chloro-2-naphthol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.183 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-CHLORO-2-NAPHTHOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3CL4OW5YKB | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the different photochemical reactions 1-chloro-2-naphthol can undergo?
A: 1-Chloro-2-naphthol exhibits interesting photochemical behavior. Research suggests that it can undergo a chain photosubstitution reaction where the chlorine atom is replaced by a sulfo group. [] Interestingly, the initiation mechanism for this reaction depends on the halogen substituent. While 1-chloro-2-naphthol undergoes electron transfer between its triplet and unexcited states to initiate the reaction, its analog, 1-bromo-2-naphthol, follows a homolytic photodissociation pathway involving the carbon-bromine bond. [] This difference highlights the influence of even subtle structural changes on the photochemical reactivity of these compounds.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.